Cas no 3113-71-1 (3-Methyl-4-nitrobenzoic acid)

3-Methyl-4-nitrobenzoic acid is a nitro-substituted aromatic carboxylic acid with the molecular formula C₈H₇NO₄. This compound is characterized by the presence of a methyl group at the 3-position and a nitro group at the 4-position relative to the carboxylic acid functionality. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The nitro and carboxyl groups provide reactive sites for further functionalization, enabling applications in coupling reactions, reduction processes, and derivatization. Its crystalline solid form and well-defined structure ensure consistent reactivity and purity, making it suitable for precise synthetic applications. Proper handling is advised due to potential irritant properties.
3-Methyl-4-nitrobenzoic acid structure
3-Methyl-4-nitrobenzoic acid structure
Product name:3-Methyl-4-nitrobenzoic acid
CAS No:3113-71-1
MF:C8H7NO4
MW:181.145482301712
MDL:MFCD00007168
CID:43825
PubChem ID:18370

3-Methyl-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-4-nitrobenzoic acid
    • 4-Nitro-m-toluic acid
    • 3-Methy-4-nitrobenzoatic Acid
    • 4-Nitro-3-Methyl benzoic acid
    • 3-METHYL-4-NITROBENZENECARBOXYLIC ACID
    • 3-Methyl-4-nitro-benzoesaeure
    • 4-nitro-3-methylbemzoic acid
    • Benzoic acid,3-methyl-4-nitro
    • EINECS 221-479-4
    • m-Toluic acid,4-nitro
    • MFCD00007168
    • 4-Nitro-m-toluic acid pound>>m-Toluic acid, 4-nitro- pound>>Benzoic acid, 3-methyl-4-nitro-
    • F2191-0047
    • Z57914810
    • 4-nitro-3-methylbenzoic acid
    • 3 -methyl-4-nitrobenzoic acid
    • DTXSID1025641
    • BCP30871
    • 3113-71-1
    • AKOS000119341
    • EN300-18333
    • MLS002152884
    • NSC28455
    • NCGC00091302-01
    • M0565
    • 3-Methyl-4-nitrobenzoicacid
    • m-Toluic acid, 4-nitro-
    • AM20060269
    • Q27277230
    • M-4215
    • CHEMBL1329280
    • CAS-3113-71-1
    • A5645
    • FT-0616090
    • Benzoic acid, 3-methyl-4-nitro-
    • UNII-ELP258JXH0
    • HMS3039I15
    • AE-562/43460711
    • NCGC00091302-02
    • ELP258JXH0
    • NSC 28455
    • 4-Nitro-3-methyl-benzoic acid
    • DTXCID305641
    • M-METHYL-P-NITROBENZOIC ACID
    • METHYL-4-NITROBENZOIC ACID, 3-
    • NS00029025
    • 3-METHYL-4-NITRO-BENZOIC ACID
    • NCGC00258389-01
    • SMR001224497
    • SCHEMBL264768
    • NSC-28455
    • F52603
    • STR05311
    • Tox21_200835
    • 3-Methyl-4-nitro-benzoic acid;3-Methyl-4-nitrobenzoic acid
    • 3-Methyl-4-nitrobenzoic acid, 99%
    • AC-3104
    • CS-W017165
    • 3-Methyl-4-nitrobenzoic acid,99%
    • BBL019292
    • STK984107
    • BENZOIC ACID, 3-METHYL-4-NITRO
    • 3-methyl-4-nitrobenzoate
    • 2-Nitrotoluene-5-carboxylic acid;4-Nitro-3-methylbenzoic acid
    • FM00509
    • MDL: MFCD00007168
    • Inchi: 1S/C8H7NO4/c1-5-4-6(8(10)11)2-3-7(5)9(12)13/h2-4H,1H3,(H,10,11)
    • InChI Key: XDTTUTIFWDAMIX-UHFFFAOYSA-N
    • SMILES: C1=C(C(=CC=C1C(=O)O)[N+]([O-])=O)C
    • BRN: 1959154

Computed Properties

  • Exact Mass: 181.03800
  • Monoisotopic Mass: 181.037508
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 83.1

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4283 (rough estimate)
  • Melting Point: 216.0 to 219.0 deg-C
  • Boiling Point: 356°C at 760 mmHg
  • Flash Point: 161.2oC
  • Refractive Index: 1.5468 (estimate)
  • Water Partition Coefficient: <0.1 g/100 mL at 22 ºC
  • PSA: 83.12000
  • LogP: 2.12460
  • Solubility: Soluble in water

3-Methyl-4-nitrobenzoic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36-S36/37/39-S22
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Safety Term:S26;S36
  • Storage Condition:Sealed in dry,Room Temperature
  • Risk Phrases:R36/37/38

3-Methyl-4-nitrobenzoic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Methyl-4-nitrobenzoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR0637-500g
3-Methyl-4-nitrobenzoic acid
3113-71-1 97%
500g
£62.00 2023-09-01
Life Chemicals
F2191-0047-0.5g
3-Methyl-4-nitrobenzoic acid
3113-71-1 95%+
0.5g
$19.0 2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1029180-500g
3-Methyl-4-nitrobenzoic acid
3113-71-1 98%
500g
¥140.00 2024-08-02
OTAVAchemicals
2850165-100MG
3-methyl-4-nitrobenzoic acid
3113-71-1 97%
100MG
$52 2023-07-04
Chemenu
CM157136-500g
3-Methyl-4-nitrobenzoic acid
3113-71-1 95+%
500g
$204 2022-06-11
Life Chemicals
F2191-0047-0.25g
3-Methyl-4-nitrobenzoic acid
3113-71-1 95%+
0.25g
$18.0 2023-09-06
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R013048-25g
3-Methyl-4-nitrobenzoic acid
3113-71-1 99%
25g
¥29 2024-05-24
TRC
M323680-25g
3-Methyl-4-nitrobenzoic Acid
3113-71-1
25g
$ 160.00 2022-06-04
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
M0565-25G
3-Methyl-4-nitrobenzoic Acid
3113-71-1 >98.0%(T)(HPLC)
25g
¥85.00 2024-04-16
TRC
M323680-1g
3-Methyl-4-nitrobenzoic Acid
3113-71-1
1g
$ 60.00 2022-06-04

3-Methyl-4-nitrobenzoic acid Production Method

3-Methyl-4-nitrobenzoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3113-71-1)3-甲基-4-硝基苯甲酸
Order Number:LE2468957
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally

3-Methyl-4-nitrobenzoic acid Related Literature

Additional information on 3-Methyl-4-nitrobenzoic acid

3-Methyl-4-nitrobenzoic Acid: A Comprehensive Overview

3-Methyl-4-nitrobenzoic acid, also known by its CAS number 3113-71-1, is a compound of significant interest in various fields of chemistry, particularly in pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety with a methyl group at the 3-position and a nitro group at the 4-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for research and industrial applications.

The synthesis of 3-methyl-4-nitrobenzoic acid typically involves multi-step organic reactions, often starting from benzene derivatives. The introduction of the nitro group is usually achieved through nitration reactions, while the methyl group can be introduced via alkylation or substitution reactions. The benzoic acid moiety is often derived from oxidation of the corresponding benzyl alcohol or through other oxidation techniques. The choice of synthesis pathway depends on the availability of starting materials and the desired purity of the final product.

Recent studies have highlighted the potential of 3-methyl-4-nitrobenzoic acid in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. Researchers have found that this compound exhibits significant inhibitory effects on certain enzymes associated with inflammation and cancer progression. For instance, a study published in 2022 demonstrated that 3-methyl-4-nitrobenzoic acid can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme linked to inflammation and pain. This finding suggests that the compound could be a promising lead for developing new anti-inflammatory drugs.

In addition to its pharmacological applications, 3-methyl-4-nitrobenzoic acid has also been explored for its role in materials science, particularly in the development of advanced polymers and coatings. The nitro group in the molecule contributes to its high reactivity, making it suitable for use as a monomer in polymer synthesis. Recent research has focused on incorporating this compound into polymeric materials to enhance their mechanical properties and thermal stability.

The physical properties of 3-methyl-4-nitrobenzoic acid are also worth noting. It exists as a crystalline solid at room temperature with a melting point of approximately 250°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical reactions and purification processes.

In terms of safety considerations, while 3-methyl-4-nitrobenzoic acid is not classified as a hazardous material under normal conditions, it should be handled with care due to its potential to cause skin irritation or respiratory issues upon prolonged exposure. Proper protective equipment should be worn during handling and storage to ensure safety.

In conclusion, 3-methyl-4-nitrobenzoic acid, with its unique chemical structure and versatile properties, continues to be an area of active research across multiple disciplines. Its applications span from drug discovery to materials science, with ongoing studies exploring its potential in developing new therapeutic agents and advanced materials. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.

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